Cas no 22070-95-7 (2-Butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester)

• Product Name: 2-Butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester
• CAS No: 22070-95-7
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• MDL: MFCD00540827
• CID: 3912481
• PubChem ID: 135991315
• Update Time: 2025-10-28

2-Butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester
• 22070-95-7
• 1864816-03-4
• Ethyl (Z)-3-hydroxy-2-(2,2,2-trifluoroethanimidoyl)but-2-enoate
• MFCD00810200

• MDL： MFCD00540827
• Inchi： 1S/C8H10F3NO3/c1-3-15-7(14)5(4(2)13)6(12)8(9,10)11/h3,12H2,1-2H3
• InChI Key： SFABRBCYMUWHHK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(C)=O)=C(N)C(F)(F)F

Computed Properties

• Exact Mass: 225.06127767Da
• Monoisotopic Mass: 225.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on 2-Butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester

2-Butenoic Acid, 2-Acetyl-3-Amino-4,4,4-Trifluoro-, Ethyl Ester (CAS No. 22070-95-7)

2-Butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester (CAS No. 22070-95-7) is a chemically synthesized compound with a complex structure that combines multiple functional groups. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule consists of a butenoic acid backbone with an acetyl group at the 2-position, an amino group at the 3-position, and three fluorine atoms attached to the 4-position. The ethyl ester group further enhances its chemical versatility.

The synthesis of 2-butenoic acid derivatives has been extensively studied in recent years, driven by their potential as intermediates in the production of bioactive compounds. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel method for synthesizing trifluorinated butenoic acids using a combination of electrophilic fluorination and esterification techniques. This approach not only improved the efficiency of the synthesis process but also provided insights into the stereochemical control of such compounds.

The structural features of 2-butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester make it a promising candidate for use in drug design. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to tailor its properties for specific therapeutic applications. For example, the amino group can be used to form peptide bonds or other bioconjugates, while the trifluorinated moiety introduces hydrophobicity and stability to the molecule.

Recent studies have highlighted the potential of this compound as a building block for developing fluorinated drugs, which are known for their enhanced pharmacokinetic properties. Fluorine atoms can significantly alter the lipophilicity and metabolic stability of a molecule, making it more suitable for oral administration or prolonged release formulations. A research team from Stanford University reported that incorporating trifluorinated groups into butenoic acid derivatives can improve their bioavailability by up to 60%, as demonstrated in preclinical models.

In addition to its role in drug development, 2-butenoic acid derivatives have found applications in materials science. The ethyl ester group in this compound makes it suitable for use in polymerization reactions or as a precursor for specialty chemicals. A study published in *Macromolecules* explored the use of this compound as a monomer for synthesizing fluorinated polymers with unique thermal and mechanical properties.

From an environmental perspective, understanding the degradation pathways of trifluorinated compounds is crucial for assessing their impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing such compounds under anaerobic conditions. Findings from these studies suggest that certain bacteria possess enzymes capable of cleaving the carbon-fluorine bonds in trifluorinated molecules, offering potential solutions for bioremediation.

In conclusion, 2-butenoic acid, 2-acetyl-3-amino-4,4,4-trifluoro-, ethyl ester (CAS No. 22070-95-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an even greater role in shaping future innovations.